Cas no 56161-89-8 (Methyl 4-(2-aminoethyl)benzoate hydrochloride)

• Product Name: Methyl 4-(2-aminoethyl)benzoate hydrochloride
• CAS No: 56161-89-8
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD08059241
• CID: 944994
• PubChem ID: 13078671
• Update Time: 2025-06-14

Methyl 4-(2-aminoethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-aminoethyl)benzoate hydrochloride
• METHYL 4-(2-AMINO-ETHYL)BENZOATE HYDROCHLORIDE,
• METHYL P-AMINOETHYLBENZOATE HCL
• Methyl 4-(2-amino-ethyl)-benzoate hydrochloride
• A848753
• 4-(2-aminoethyl)-benzoic acid methyl ester-hydrochloride
• METHYL 4-(2-AMINO-ETHYL)-BENZATE HYDROCHLORIDE
• Methyl 4-(2-aminoethyl)benzoate--hydrogen chloride (1/1)
• Methyl 4-(2-Aminoethyl)benzoate HCl
• SY030011
• AKOS008096077
• methyl 4-(2-aminoethyl)benzoate;hydrochloride
• HYBVWCPWTPZFQE-UHFFFAOYSA-N
• Methyl 4-(2-amino-ethyl)-benzate hydrochloride, AldrichCPR
• DA-32619
• AS-38085
• EN300-36219
• DTXSID70517514
• 56161-89-8
• Z367678640
• Methyl 4-(2-amino-ethyl)-benzoate, HCl
• 4-(2-Amino-ethyl)-benzoic acid methyl ester hydrochloride
• 2-(4-(Methoxycarbonyl)phenyl)ethanaminium chloride
• CS-W003446
• MFCD08059241
• methyl 4-(2-aminoethyl)-benzoate hydrochloride

• MDL： MFCD08059241
• Inchi： 1S/C10H13NO2.ClH/c1-13-10(12)9-4-2-8(3-5-9)6-7-11;/h2-5H,6-7,11H2,1H3;1H
• InChI Key： HYBVWCPWTPZFQE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC(=CC=1)CCN)=O

Computed Properties

• Exact Mass: 215.07100
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 52.32000
• LogP: 2.47670

Methyl 4-(2-aminoethyl)benzoate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(2-aminoethyl)benzoate hydrochloride

Recent Advances in the Application of Methyl 4-(2-aminoethyl)benzoate hydrochloride (CAS: 56161-89-8) in Chemical Biology and Pharmaceutical Research

Methyl 4-(2-aminoethyl)benzoate hydrochloride (CAS: 56161-89-8) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzoate ester and aminoethyl functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases. The unique structural features of Methyl 4-(2-aminoethyl)benzoate hydrochloride make it a valuable building block for the design of pharmacologically active compounds.

One of the most notable advancements in the application of Methyl 4-(2-aminoethyl)benzoate hydrochloride is its role in the synthesis of dopamine receptor agonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for dopamine D2 receptors, making them promising candidates for the treatment of Parkinson's disease and schizophrenia. The researchers utilized molecular docking and in vitro assays to validate the binding interactions and efficacy of these derivatives. The study highlighted the compound's potential to serve as a scaffold for the development of next-generation neurotherapeutics.

In addition to its neurological applications, Methyl 4-(2-aminoethyl)benzoate hydrochloride has been investigated for its anticancer properties. A recent preprint on bioRxiv revealed that this compound can be functionalized to produce small-molecule inhibitors of histone deacetylases (HDACs), enzymes that play a critical role in cancer progression. The study employed a combination of computational modeling and cell-based assays to identify optimal structural modifications that enhance HDAC inhibition while minimizing off-target effects. These findings underscore the compound's utility in the design of epigenetic therapies for cancer.

Another emerging area of research involves the use of Methyl 4-(2-aminoethyl)benzoate hydrochloride in the development of antimicrobial agents. A 2022 paper in ACS Infectious Diseases reported that this compound can be modified to target bacterial efflux pumps, a mechanism often associated with antibiotic resistance. The study demonstrated that certain derivatives effectively inhibit efflux activity in multidrug-resistant Staphylococcus aureus, suggesting a potential strategy to combat antimicrobial resistance. This research aligns with the growing need for novel antibiotics in the face of rising global resistance rates.

Despite these promising developments, challenges remain in the optimization of Methyl 4-(2-aminoethyl)benzoate hydrochloride-based compounds. Issues such as bioavailability, metabolic stability, and selectivity must be addressed to translate these findings into clinically viable therapies. Ongoing research is focused on refining the chemical modifications and delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into practical applications.

In conclusion, Methyl 4-(2-aminoethyl)benzoate hydrochloride (CAS: 56161-89-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span neurotherapeutics, anticancer agents, and antimicrobials, highlighting its broad potential. As research continues to uncover new uses and optimize existing ones, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.